4-(Methylsulfonylamino)benzylcarbamic acid tert-butyl ester

• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol
• IUPAC Name: tert-butyl N-[[4-(methanesulfonamido)phenyl]methyl]carbamate
• InChI: InChI=1S/C13H20N2O4S/c1-13(2,3)19-12(16)14-9-10-5-7-11(8-6-10)15-20(4,17)18/h5-8,15H,9H2,1-4H3,(H,14,16)
• InChI Key: VSEPMTUXHSPTCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC=C(C=C1)NS(=O)(=O)C

Description

4-(Methylsulfonylamino)benzylcarbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H20N2O4S and its molecular weight is 300.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 8-1 (1 g) was dissolved in anhydrous dichloromethane and the solution was cooled to 0° C. To the solution was added triethylamine (630 μl) and methanesulfonyl chloride (350 μl) in order and the mixture was stirred at room temperature for 24 hours. After confirming the completion of the reaction using TLC, the resulting mixture was neutralized with hydrochloric acid solution, diluted with water, and then extracted three times with dichloromethane. The extracted organic layer was washed with water and saturated aqueous sodium chloride solution, dried over magnesium sulfate, and then dried under reduced pressure. The obtained residue was purified by column-chromatography (hexane/ethyl acetate=2/1) to yield the compound 8-2 (1.28 g, 95%) as a white solid.